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Compound of Interest

Compound Name: Indium-113

Cat. No.: B081189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance of the
Indium-113 (*:3In) isotope, including its key nuclear properties and the experimental
methodology used for its determination. This document is intended to serve as a valuable
resource for professionals in research, science, and drug development who require precise
data on indium isotopes.

Quantitative Data of Naturally Occurring Indium
Isotopes

Indium (In) has two naturally occurring isotopes: *3In and *>In. The vast majority of natural
indium is composed of 123In, which is slightly radioactive with an extremely long half-life. 113In is
a stable isotope and constitutes a minor fraction of natural indium. The key properties of these
isotopes are summarized in the table below for easy comparison.
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Property Indium-113 (**3In) Indium-115 (**3In)
Natural Abundance (atom %) 4.29 (5)[1] 95.71 (5)[1]

Atomic Mass (Da) 112.904061 (4)[1] 114.903882 (4)[1]
Half-life Stable[2] 4.41 x 10** years[3]
Nuclear Spin (1) 9/2[1] 9/2[1]

Magnetic Moment (u/uN) 5.5289[1] 5.5408[1]

Decay Mode Not Applicable B7[3]

Decay Product Not Applicable 155n[3]

Experimental Determination of Indium-113
Abundance

The precise determination of the isotopic abundance of indium is crucial for various scientific
and technical applications. The primary technique employed for this purpose is Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). This method allows for high-
precision measurements of isotope ratios.

Experimental Protocol: Isotopic Analysis of Indium by
MC-ICP-MS

This protocol outlines the key steps for determining the isotopic composition of indium using
MC-ICP-MS, based on established methodologies.

2.1.1. Sample Preparation

o Gravimetric Preparation of Isotope Mixtures: Highly enriched 113In and 1*°In materials are
used to prepare a series of calibration mixtures with known isotopic compositions by weight.
This gravimetric approach provides a robust basis for calibrating the mass spectrometer's
response.

e Dissolution: The indium metal samples (both the calibration mixtures and the sample of
unknown isotopic composition) are dissolved in high-purity nitric acid (HNO3) to create
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agueous solutions. The concentration is typically adjusted to the ng/g level for analysis.

Matrix Matching: To minimize matrix effects and ensure comparable instrumental behavior
between samples and standards, the acid concentration of all solutions is carefully matched.

2.1.2. Instrumental Analysis

Instrumentation: A high-resolution Multi-Collector Inductively Coupled Plasma Mass
Spectrometer is used for the isotopic analysis.

Measurement Sequence: A standard-sample bracketing (SSB) sequence is employed. This
involves analyzing a calibration standard with a known 13In/113|n ratio before and after the
unknown sample. This helps to correct for instrumental mass bias drift over time.

Data Acquisition: The ion beams of 113In* and *°In* are simultaneously measured using
multiple Faraday cup detectors. Data is collected over a series of repeated measurements to
improve statistical precision.

Blank Correction: The signal intensities measured for a blank solution (e.g., 2% HNO3) are
subtracted from the sample and standard measurements to correct for background noise.

Washout: A thorough washout step with the blank solution is performed between each
sample and standard measurement to prevent memory effects and cross-contamination.

2.1.3. Data Analysis

Mass Bias Correction: The measured isotope ratios are corrected for instrumental mass
discrimination using the data from the bracketing standards.

Calculation of Isotopic Abundance: The corrected 113In/1*°In ratio of the unknown sample is
used to calculate the mole fractions (natural abundances) of 113In and 12°In.

Visualizations
Experimental Workflow for Isotopic Abundance
Determination
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The following diagram illustrates the general workflow for determining the natural abundance of
Indium-113 using MC-ICP-MS.
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Caption: Workflow for Indium Isotope Abundance Determination.

Relationship Between Naturally Occurring Indium
Isotopes

The following diagram illustrates the relationship between the two naturally occurring isotopes

of indium.
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Caption: Natural Isotopes of Indium and the Decay of 1*°In.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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